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Compound of Interest

Compound Name: 3-Butenoic acid

Cat. No.: B3423082

CAS Number: 625-38-7
Synonyms: Vinylacetic acid, But-3-enoic acid

This technical guide provides an in-depth overview of 3-Butenoic acid, a versatile four-carbon
unsaturated carboxylic acid. It is a valuable building block in organic synthesis and holds
significant potential in various research and development applications, including
pharmaceuticals and advanced materials. This document outlines its chemical and physical
properties, details common synthetic and analytical methods, and explores its applications,
particularly in biosynthetic pathways relevant to drug development professionals.

Chemical and Physical Properties

3-Butenoic acid is a clear, light yellow liquid at room temperature.[1] Its key quantitative
properties are summarized in the tables below for easy reference.

Table 1: General and Physical Properties of 3-Butenoic Acid
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Property Value Reference
CAS Number 625-38-7 [21[3114]
Molecular Formula CaHeO2 [2]
Molecular Weight 86.09 g/mol

Melting Point -39 °C (lit.)

Boiling Point 163 °C (lit.)

Density 1.013 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.423 (lit.)

Solubility Soluble in DMSO (100 mg/mL)

Table 2: Spectroscopic and Analytical Data of 3-Butenoic Acid

Data Type Key Information Reference

'H NMR Data available in various
solvents (e.g., CDCIs)

Vapor phase and other IR
Infrared (IR) Spectroscopy )
spectra available

Electron ionization mass
Mass Spectrometry (MS) )
spectra available

pKa Digitized pKa data is available

LogP 0.640

Experimental Protocols
Chemical Synthesis: Hydrolysis of Allyl Cyanide

A common and practical method for the preparation of 3-Butenoic acid is through the
hydrolysis of allyl cyanide (3-butenenitrile).
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Materials:

Allyl cyanide (67 g, 1 mole)

o Concentrated hydrochloric acid (100 mL, ~1.2 moles)
o Ether

e Anhydrous magnesium sulfate

e 500-mL flask with reflux condenser

e Heating mantle or small flame

e Separatory funnel

« Distillation apparatus

Procedure:

e In a 500-mL flask equipped with a reflux condenser, combine 67 g of allyl cyanide and 100
mL of concentrated hydrochloric acid.

o Gently heat the mixture while shaking. The reaction is exothermic and will begin after a few
minutes, evidenced by the formation of a voluminous precipitate (ammonium chloride) and
self-refluxing.

¢ Once the initial vigorous reaction subsides (after about 15 minutes), remove the heat source.
e Add 100 mL of water to the flask and transfer the contents to a separatory funnel.

o Separate the upper layer, which contains the crude 3-Butenoic acid.

o Extract the lower aqueous layer with two 100-mL portions of ether.

o Combine the initial organic layer with the ether extracts.

e Dry the combined organic phase over anhydrous magnesium sulfate.
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« Filter to remove the drying agent.

« Distill the solution. First, remove the ether at atmospheric pressure. Then, reduce the
pressure to distill the 3-Butenoic acid, which is collected at approximately 70-72 °C under 9
mm Hg pressure. The typical yield of crude acid is 50-53 g.

Biosynthesis in Engineered Escherichia coli
A sustainable method for producing 3-Butenoic acid involves a novel biosynthetic strategy
utilizing the fatty acid biosynthesis (FASII) pathway in engineered E. coli.

Methodology Overview:

 Strain Engineering: An E. coli strain (e.g., BL21) is genetically modified. Key modifications
include:

o Heterologous expression of a thioesterase gene from Bacteroides thetaiotaomicron (bTE).
This enzyme specifically converts the FASII intermediate, butenoyl-acyl carrier protein
(ACP), into 3-Butenoic acid.

o Deletion of the endogenous fadD gene, which encodes for an acyl-CoA synthetase. This
deletion blocks the native fatty acid oxidation pathway, preventing the degradation of the
produced 3-Butenoic acid.

e Fermentation:

o The engineered E. coli strain is cultured in a suitable medium (e.g., M9 medium
supplemented with glucose and tryptone).

o For enhanced production, fed-batch fermentation can be employed, which has been
shown to yield up to 4.0 g/L of 3-Butenoic acid within 48 hours.

o Pathway Optimization:

o To further increase the yield, the enoyl-ACP reductase (Fabl), an enzyme in the FASII
pathway, can be partially inhibited. This can be achieved by the controlled addition of an
inhibitor like triclosan to the culture medium. This partial inhibition leads to an
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accumulation of the butenoyl-ACP intermediate, making more substrate available for the
bTE enzyme.

Analytical Method: Reverse-Phase High-Performance
Liquid Chromatography (RP-HPLC)

The concentration and purity of 3-Butenoic acid can be effectively determined using a
reverse-phase HPLC method.

Instrumentation and Conditions:

Column: Newcrom R1 or a similar C18 column.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier.

o For standard UV detection, phosphoric acid is a suitable acidifier.

o For mass spectrometry (MS) compatible applications, formic acid should be used in place
of phosphoric acid.

Detector: UV detector or Mass Spectrometer.

Application: This method is versatile and can be scaled for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies.

Applications in Research and Drug Development

3-Butenoic acid serves as a versatile intermediate in the synthesis of various organic
molecules. Its dual functionality, possessing both a carboxylic acid and a terminal alkene,
allows for a wide range of chemical modifications.

e Drug Intermediate: It is utilized as a starting material or key intermediate in the synthesis of
more complex active pharmaceutical ingredients.

o Synthesis of Heterocycles: It is used to synthesize bicyclic 3,6-dihydro-1,2-oxazines, which
are reactive substrates in domino metathesis reactions.
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o Materials Science: 3-Butenoic acid is employed in the synthesis of metal nanoparticles,
where it can act as a reducing agent. It is also used in the preparation of specialized polymer
coatings.

Biosynthetic Pathway and Experimental Workflow

The following diagrams illustrate the chemical synthesis and a key biosynthetic pathway for
producing 3-Butenoic acid.

Chemical Synthesis of 3-Butenoic Acid

Allyl Cyanide
(3-Butenenitrile)
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Caption: Chemical synthesis of 3-Butenoic acid via hydrolysis of allyl cyanide.
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Biosynthesis of 3-Butenoic Acid in Engineered E. coli
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Caption: Engineered biosynthetic pathway for 3-Butenoic acid production in E. coli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

